4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C27H30N2O6
• Molecular Weight: 478.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-1-[2-(diethylamino)ethyl]-2-(2,3-dimethoxyphenyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C27H30N2O6/c1-5-28(6-2)14-15-29-23(18-11-9-13-20(33-3)26(18)34-4)22(25(31)27(29)32)24(30)21-16-17-10-7-8-12-19(17)35-21/h7-13,16,23,31H,5-6,14-15H2,1-4H3
• InChI Key: MOONCVIZTHKLFH-UHFFFAOYSA-N
• SMILES: CCN(CC)CCN1C(C(=C(C1=O)O)C(=O)C2=CC3=CC=CC=C3O2)C4=C(C(=CC=C4)OC)OC
• Canonical SMILES: CC[NH+](CC)CCN1C(C(=C(C1=O)[O-])C(=O)C2=CC3=CC=CC=C3O2)C4=C(C(=CC=C4)OC)OC

Description

4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one, also known as BDP-9066, is a novel compound that has gained attention for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it is believed that 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has also been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects
4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In animal studies, 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one is its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has also been shown to have low toxicity in animal studies. However, one of the limitations of 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one is its limited solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one research. One direction is to further investigate the mechanism of action of 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one and its effects on various signaling pathways. Another direction is to investigate the potential therapeutic applications of 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one in other diseases, such as cardiovascular diseases and metabolic disorders. Additionally, future research could focus on improving the solubility and bioavailability of 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one to enhance its efficacy in vivo.

Synthesis Methods

The synthesis of 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one involves a multistep process that begins with the reaction of 2,3-dimethoxybenzaldehyde and ethyl acetoacetate to form 2,3-dimethoxychalcone. The chalcone is then reacted with benzofuran-2-carboxylic acid to form the corresponding benzofuran-2-ylchalcone. The benzofuran-2-ylchalcone is then reacted with diethylamine to form the corresponding benzofuran-2-ylchalcone-dialkylaminoalkyl derivative. Finally, the benzofuran-2-ylchalcone-dialkylaminoalkyl derivative is reacted with hydroxylamine hydrochloride to form 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has shown promising results in various scientific research applications. In cancer research, 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, 4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.